Cas no 2248366-49-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzothiophene-3-carboxylate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzothiophene-3-carboxylate is a specialized organic compound featuring a fused isoindole-1,3-dione (phthalimide) moiety linked to a dihydrobenzothiophene carboxylate group. This structure imparts unique reactivity and potential utility in synthetic chemistry, particularly in the development of pharmacologically active intermediates or functional materials. The phthalimide component offers stability and versatility in further derivatization, while the benzothiophene scaffold may contribute to enhanced electronic or binding properties. Its well-defined molecular architecture makes it suitable for applications requiring precise structural control, such as medicinal chemistry or materials science. The compound's synthetic accessibility and modular design facilitate its incorporation into more complex molecular systems.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzothiophene-3-carboxylate structure
2248366-49-4 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzothiophene-3-carboxylate
CAS No:2248366-49-4
MF:C17H11NO4S
MW:325.338543176651
CID:6219587
PubChem ID:165725030
Update Time:2025-06-10

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2248366-49-4
    • EN300-6515728
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzothiophene-3-carboxylate
    • Inchi: 1S/C17H11NO4S/c19-15-11-6-1-2-7-12(11)16(20)18(15)22-17(21)13-9-23-14-8-4-3-5-10(13)14/h1-8,13H,9H2
    • InChI Key: PABXFJWMLSKXDY-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1

Computed Properties

  • Exact Mass: 325.04087901g/mol
  • Monoisotopic Mass: 325.04087901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 513
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 89Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzothiophene-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6515728-0.05g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzothiophene-3-carboxylate
2248366-49-4 95.0%
0.05g
$647.0 2025-03-14
Enamine
EN300-6515728-0.1g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzothiophene-3-carboxylate
2248366-49-4 95.0%
0.1g
$678.0 2025-03-14
Enamine
EN300-6515728-0.25g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzothiophene-3-carboxylate
2248366-49-4 95.0%
0.25g
$708.0 2025-03-14
Enamine
EN300-6515728-0.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzothiophene-3-carboxylate
2248366-49-4 95.0%
0.5g
$739.0 2025-03-14
Enamine
EN300-6515728-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzothiophene-3-carboxylate
2248366-49-4 95.0%
1.0g
$770.0 2025-03-14
Enamine
EN300-6515728-2.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzothiophene-3-carboxylate
2248366-49-4 95.0%
2.5g
$1509.0 2025-03-14
Enamine
EN300-6515728-5.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzothiophene-3-carboxylate
2248366-49-4 95.0%
5.0g
$2235.0 2025-03-14
Enamine
EN300-6515728-10.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzothiophene-3-carboxylate
2248366-49-4 95.0%
10.0g
$3315.0 2025-03-14

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzothiophene-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzothiophene-3-carboxylate (CAS No: 2248366-49-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzothiophene-3-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2248366-49-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of fused rings and functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular framework of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzothiophene-3-carboxylate incorporates elements from both the isoindole and benzothiophene scaffolds, which are well-known for their roles in various pharmacological applications. The isoindole moiety, featuring a nitrogen atom embedded within a five-membered ring system, is often associated with compounds exhibiting biological activity such as antimicrobial, anti-inflammatory, and anticancer properties. On the other hand, the benzothiophene ring system contributes to the compound's aromaticity and stability while also introducing potential sites for interaction with biological targets.

The presence of a 1,3-dioxo functional group in the molecule suggests the presence of two oxygen atoms in close proximity, which can influence the electronic properties of the compound and its reactivity. This structural feature is particularly interesting from a synthetic chemistry perspective, as it may provide opportunities for further functionalization or derivatization to explore new chemical space. The dihydro prefix indicates the saturation of adjacent double bonds within the ring systems, which can affect the conformational flexibility and thus influence how the molecule interacts with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of complex molecules like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzothiophene-3-carboxylate with greater accuracy. By leveraging high-throughput virtual screening techniques, scientists have been able to identify this compound as a promising candidate for further investigation in several therapeutic areas. For instance, studies have suggested that molecules with similar structural motifs may exhibit inhibitory effects on enzymes involved in cancer progression or inflammatory responses.

The benzothiophene carboxylate group at the 3-position of the molecule (2,3-dihydro-1-benzothiophene-3-carboxylate) is particularly noteworthy as it introduces a polar functional group that can enhance solubility and binding affinity to biological targets. This feature is often exploited in drug design to improve pharmacokinetic properties such as oral bioavailability and tissue distribution. Additionally, the carboxylate group can participate in hydrogen bonding interactions with amino acid residues in protein targets, further facilitating binding and potentially leading to therapeutic effects.

In vitro studies have begun to explore the pharmacological profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzothiophene-3-carboxylate, focusing on its interactions with key biological pathways relevant to human health. Preliminary findings indicate that this compound may possess inhibitory activity against certain enzymes implicated in metabolic disorders or neurodegenerative diseases. The isoindole portion of the molecule has been particularly highlighted for its potential role in modulating enzyme activity through precise steric and electronic interactions.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoi ndo l -2 - yl 2 , 3 - dihydro - 1 - benzothiophene - 3 - carboxylate presents both challenges and opportunities for synthetic chemists. The complexity of its fused ring system necessitates careful planning to ensure high yield and purity during preparation. However, recent innovations in catalytic methods and asymmetric synthesis have made it possible to construct such molecules with increasing efficiency. These advancements not only facilitate access to this compound but also enable researchers to explore analogs with modified functional groups for enhanced biological activity.

The potential applications of CAS No: 2248366 -49 -4 extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. For example, derivatives of this compound may exhibit herbicidal or fungicidal properties due to their ability to disrupt essential biological processes in plants or fungi. Additionally; its unique structural features make it an attractive candidate for development as organic semiconductors or luminescent materials used in electronic devices.

As research continues; collaborations between academic institutions; pharmaceutical companies; an d biotechnology firms will be crucial for translating laboratory discoveries into tangible benefits for society. The study of compounds like 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 2 , 3 - dihydro - 1 - benzothiophene - 3 - carboxyl ate ( CAS No : 2248366 -49 -4) underscores; how fundamental chemical research can drive innovation across multiple disciplines; ultimately leading; to novel therapeutics; sustainable technologies; an d improved quality o f life worldwide .

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.